Cas no 1251552-21-2 (5-1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)azetidin-3-yl-3-phenyl-1,2,4-oxadiazole)

• Product Name: 5-1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)azetidin-3-yl-3-phenyl-1,2,4-oxadiazole
• CAS No: 1251552-21-2
• MF: C₁₉H₁₇N₃O₅S
• MW: 399.420383214951
• CID: 6416349
• PubChem ID: 49670047
• Update Time: 2025-05-25

5-1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)azetidin-3-yl-3-phenyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)azetidin-3-yl-3-phenyl-1,2,4-oxadiazole
• 5-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)azetidin-3-yl]-3-phenyl-1,2,4-oxadiazole
• VU0529995-1
• 5-(1-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)azetidin-3-yl)-3-phenyl-1,2,4-oxadiazole
• F6036-0863
• 5-[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)azetidin-3-yl]-3-phenyl-1,2,4-oxadiazole
• 1251552-21-2
• AKOS024529703

• Inchi： 1S/C19H17N3O5S/c23-28(24,15-6-7-16-17(10-15)26-9-8-25-16)22-11-14(12-22)19-20-18(21-27-19)13-4-2-1-3-5-13/h1-7,10,14H,8-9,11-12H2
• InChI Key： ZGZHYFGKFJNRJC-UHFFFAOYSA-N
• SMILES： O1C(C2CN(S(C3=CC=C4OCCOC4=C3)(=O)=O)C2)=NC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 399.089
• Monoisotopic Mass: 399.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 103A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)azetidin-3-yl-3-phenyl-1,2,4-oxadiazole

Compound CAS No. 1251552-21-2: A Comprehensive Overview

The compound with CAS No. 1251552-21-2, known as 5-(1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)azetidin-3-yl)-3-phenyl-1,2,4-oxadiazole, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic compounds, which are widely recognized for their diverse biological activities and applications in drug design.

Heterocyclic compounds are characterized by their ring structures containing atoms other than carbon, such as nitrogen or sulfur. In this case, the molecule features a benzodioxine ring system and an oxadiazole moiety, both of which contribute to its unique chemical properties. The benzodioxine ring is a bicyclic structure that often imparts stability and bioavailability to the molecule, while the oxadiazole group is known for its ability to enhance pharmacokinetic properties and target specific biological pathways.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role in antitumor activity, where it has shown promising results in inhibiting the growth of cancer cells. The sulfonyl group within the molecule plays a critical role in modulating its bioactivity by enhancing its ability to interact with cellular targets. Additionally, the compound's azetidine ring contributes to its structural flexibility, allowing it to adopt conformations that are favorable for binding to specific proteins or enzymes.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling, Stille coupling, and HWE (Horner-Wadsworth-Emmons) reaction. These methods ensure high yields and purity levels, making the compound suitable for further pharmacological studies. The synthesis pathway also allows for functional group modifications, enabling researchers to tailor the molecule's properties for specific applications.

From an analytical standpoint, the compound has been thoroughly characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses confirm its molecular structure and provide insights into its stereochemistry and electronic properties. Furthermore, computational chemistry methods like DFT (Density Functional Theory) have been employed to study the compound's electronic structure and reactivity patterns.

The biological evaluation of this compound has revealed its potential as a kinase inhibitor, which is a critical target in various disease states including cancer and inflammatory disorders. Preclinical studies have demonstrated that it exhibits selective inhibition of certain kinases without causing significant toxicity to normal cells. This selectivity is attributed to the precise arrangement of functional groups within the molecule's structure.

In conclusion, CAS No. 1251552-21-2 represents a cutting-edge advancement in heterocyclic chemistry with broad implications for drug discovery. Its unique combination of structural features and biological activities positions it as a valuable tool in the development of next-generation therapeutics.